![molecular formula C11H17N3O2S B2817238 2-[4-(Methylsulfonyl)piperazin-1-yl]aniline CAS No. 714282-43-6](/img/structure/B2817238.png)
2-[4-(Methylsulfonyl)piperazin-1-yl]aniline
Overview
Description
“2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” is an organic compound with the molecular formula C11H17N3O2S . It is used as an intermediate in the synthesis of various pharmaceuticals .
Synthesis Analysis
The synthesis of this compound involves the reaction of 4-(4-Nitrophenyl)-1-methylsulfonylpiperazine with hydrogen in methanol, yielding 4-(4-Methanesulfonyl-piperazin-l-yl)-phenylamine . Another method involves the reaction of 4-(4-Nitrophenyl)-1-methylsulfonylpiperazine with ammonia in methanol .Molecular Structure Analysis
The molecular structure of “2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” consists of a piperazine ring attached to an aniline group via a sulfonyl bridge . The piperazine ring carries a methylsulfonyl substituent .Physical And Chemical Properties Analysis
This compound has a molecular weight of 255.34 . It has several physicochemical properties, including a number of heavy atoms (17), a number of H-bond acceptors (3.0), a number of H-bond donors (1.0), and a molar refractivity of 76.07 . It also has a high GI absorption and is very soluble .Scientific Research Applications
Organic Synthesis
This compound can be used as an intermediate in organic synthesis . It can be incorporated into more complex molecules through various chemical reactions, contributing to the development of new compounds with potential applications in different fields .
Pharmaceutical Applications
The piperazine moiety, a part of the “2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” structure, is found in biologically active compounds for a variety of disease states . These include antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .
Neurological Disease Treatment
Compounds containing the piperazine ring are components in potential treatments for Parkinson’s and Alzheimer’s disease . This suggests that “2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” could potentially be used in the development of drugs for these neurological conditions .
Antibiotic Development
The piperazine ring is also found in known antibiotic drugs such as Ciprofloxacin and Ofloxacin . This implies that “2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” could be used in the synthesis of new antibiotics .
Antifungal Agents
A series of compounds similar to “2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” were synthesized as potential antifungal agents . This suggests that this compound could also be used in the development of new antifungal medications .
Agrochemical Applications
“2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” can be used in the agrochemical field . It could potentially be used in the development of new pesticides or other agrochemicals .
Dye Manufacturing
This compound can also be used in the dyestuff field . It could potentially be used in the synthesis of new dyes or pigments .
Safety And Hazards
The safety data sheet for “2-[4-(Methylsulfonyl)piperazin-1-yl]aniline” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-(4-methylsulfonylpiperazin-1-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2S/c1-17(15,16)14-8-6-13(7-9-14)11-5-3-2-4-10(11)12/h2-5H,6-9,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWTBCZJEEYEADG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C2=CC=CC=C2N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Methylsulfonyl)piperazin-1-yl]aniline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-[(9,10-Dioxoanthracen-1-yl)amino]-2-oxoethyl] 2-chloropyridine-3-carboxylate](/img/structure/B2817156.png)
![4-methoxy-N-{[7-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}pyrimidin-2-amine](/img/structure/B2817159.png)
![N-[5-(3,4-dichlorobenzyl)-1,3-thiazol-2-yl]-3-(5-methylfuran-2-yl)propanamide](/img/structure/B2817161.png)
![2-Fluoro-4-[3-(hydroxymethyl)phenyl]benzonitrile](/img/structure/B2817163.png)
![1-(3-Acetylphenyl)-3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]urea](/img/structure/B2817164.png)
![5-Amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid](/img/structure/B2817173.png)
![N-(4-methoxyphenyl)-6-(morpholin-4-yl)-N'-[3-(trifluoromethyl)phenyl]-1,3,5-triazine-2,4-diamine](/img/structure/B2817174.png)
![(1R)-2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethanamine;hydrochloride](/img/structure/B2817175.png)
![3-[4-Bromo-5-(difluoromethyl)pyrazol-1-yl]butanoic acid](/img/structure/B2817177.png)